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Cat. No.: B1273059 Get Quote

An In-depth Technical Guide on 5-Bromo-3-fluoro-2-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of 5-Bromo-3-fluoro-2-hydroxybenzaldehyde, a key building

block in various fields of chemical research and development.

Chemical Identity and Properties
5-Bromo-3-fluoro-2-hydroxybenzaldehyde, also known as 5-Bromo-3-fluorosalicylaldehyde,

is an aromatic aldehyde derivative.[1][2] Its trifunctional nature, featuring hydroxyl, aldehyde,

and halogen moieties, makes it a versatile reagent in organic synthesis.

Physicochemical Data
The core physicochemical properties of 5-Bromo-3-fluoro-2-hydroxybenzaldehyde are

summarized in the table below for easy reference and comparison.
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Property Value Reference

IUPAC Name
5-bromo-3-fluoro-2-

hydroxybenzaldehyde
[1]

Synonyms
5-Bromo-3-

fluorosalicylaldehyde
[2]

CAS Number 251300-28-4 [1][2]

Molecular Formula C₇H₄BrFO₂ [1][2]

Molecular Weight 219.01 g/mol [1][2]

Appearance Solid

Melting Point 112 °C – 116 °C [2]

Purity (Commercial) >97% [2]

Spectral Data
Detailed spectral information is crucial for the identification and characterization of the

compound. While specific spectra are often proprietary, typical analytical data includes:

Analysis Type Description Reference

GC-MS

Gas Chromatography-Mass

Spectrometry data is available

for structural confirmation.

[1]

IR Spectroscopy

Infrared spectroscopy data,

particularly from the vapor

phase, has been recorded.

[1]

NMR, HPLC, LC-MS

Advanced analytical data

including NMR (¹H, ¹³C),

HPLC, and LC-MS are often

available from suppliers.

[3][4]
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Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 5-Bromo-3-fluoro-2-hydroxybenzaldehyde is

not readily available in public literature, a general methodology can be inferred from the

synthesis of structurally similar compounds, such as the bromination of substituted phenols.[5]

[6]

General Synthesis Workflow
The logical workflow for synthesizing 5-Bromo-3-fluoro-2-hydroxybenzaldehyde typically

involves the electrophilic bromination of a suitable precursor.
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Starting Material:
3-Fluoro-2-hydroxybenzaldehyde

Electrophilic Aromatic
Substitution Reaction

1. Dissolve

Brominating Agent
(e.g., Br₂ in Acetic Acid)

2. Add slowly

Quenching & Aqueous Workup
(e.g., Extraction)

3. After reaction completion

Purification
(e.g., Column Chromatography or

Recrystallization)

4. Isolate crude product

Final Product:
5-Bromo-3-fluoro-2-hydroxybenzaldehyde

5. Obtain pure compound

5-Bromo-3-fluoro-
2-hydroxybenzaldehyde

Schiff Base Synthesis
(via condensation with amines)

Reacts with
amines Bidentate/Tetradentate Ligands Coordination Complexes

Forms with
metal ions

OLEDs & DSSCs

Bioactive Compounds
(Antimicrobial Agents)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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